Cas no 22003-31-2 (2(1H)-Pyrimidinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-)

• Product Name: 2(1H)-Pyrimidinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-
• CAS No: 22003-31-2
• MF: C₁₀H₁₄N₂O₄
• MW: 226.229162693024
• CID: 270983
• PubChem ID: 3082202
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,1-(2-deoxy-b-D-erythro-pentofuranosyl)-5-methyl-
• 1-[(2S,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidin-2-one
• 5-Mpdr
• 5-Methyl-2-pyrimidinone-1-(2'deoxyriboside)
• 1-(2-Deoxypentofuranosyl)-5-methylpyrimidin-2(1H)-one
• 22003-31-2
• 2(1H)-Pyrimidinone, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-5-methyl-
• DTXSID30944605
• SCHEMBL10422310

• Inchi： 1S/C10H14N2O4/c1-6-3-11-10(15)12(4-6)9-2-7(14)8(5-13)16-9/h3-4,7-9,13-14H,2,5H2,1H3/t7-,8+,9-/m0/s1
• InChI Key： ZNHHCVLXECPBLK-YIZRAAEISA-N
• SMILES： O1[C@H](CO)[C@H](C[C@H]1N1C(N=CC(C)=C1)=O)O

Computed Properties

• Exact Mass: 226.095
• Monoisotopic Mass: 226.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.4Ų
• XLogP3: _0.8

Experimental Properties

• Density: 1.51
• Boiling Point: 447.8°Cat760mmHg
• Flash Point: 224.6°C
• Refractive Index: 1.646

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides